Cas no 1020979-80-9 (2-fluoro-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide)

• Product Name: 2-fluoro-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide
• CAS No: 1020979-80-9
• MF: C₁₆H₁₄FN₃O₂S
• MW: 331.36466550827
• CID: 6007347
• PubChem ID: 44017053
• Update Time: 2025-06-11

2-fluoro-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide
• F5243-1079
• VU0638563-1
• AKOS024502358
• 2-fluoro-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide
• 2-fluoro-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide
• 1020979-80-9

• Inchi： 1S/C16H14FN3O2S/c1-8-13(19-14(21)11-6-4-5-7-12(11)17)15(22)20-9(2)10(3)23-16(20)18-8/h4-7H,1-3H3,(H,19,21)
• InChI Key： FWZKZPCITIBJSP-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N2C(C(=C(C)N=C12)NC(C1C=CC=CC=1F)=O)=O

Computed Properties

• Exact Mass: 331.07907603g/mol
• Monoisotopic Mass: 331.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-fluoro-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide

Introduction to 2-Fluoro-N-{2,3,7-Trimethyl-5-Oxo-5H-[1,3]Thiazolo[3,2-a]Pyrimidin-6-yl}Benzamide (CAS No. 1020979-80-9)

2-Fluoro-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide, with the CAS number 1020979-80-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolopyrimidines and is characterized by its unique structural features, including a fluoro-substituted benzamide moiety and a thiazolopyrimidine core. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for drug development.

The chemical structure of 2-fluoro-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide (CAS No. 1020979-80-9) is particularly noteworthy for its potential to interact with various biological targets. The fluoro-substituted benzamide group enhances the compound's lipophilicity and metabolic stability, while the thiazolopyrimidine core provides a scaffold for binding to specific protein targets. These properties make it an attractive candidate for the development of new drugs targeting various diseases.

Recent studies have highlighted the potential of 2-fluoro-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide in the treatment of cancer. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways. Specifically, it has been demonstrated that the compound can effectively inhibit the activity of kinases such as PI3K and AKT, which are frequently dysregulated in cancer cells.

In addition to its antiproliferative effects, 2-fluoro-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide has also shown promise in the treatment of inflammatory diseases. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. The ability to target multiple pathways involved in inflammation makes it a versatile candidate for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 2-fluoro-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the drug can be effectively delivered to its target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-fluoro-N-{2,3,7-trimethyl-5-o xo - 5 H - [ 1 , 3 ] th i az o l o [ 3 , 2 - a ] py r im i d i n - 6 - y l } b e n z am i d e in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 2-fluoro-N-{2,3,7-trimethyl-5-o xo - 5 H - [ 1 , 3 ] th i az o l o [ 3 , 2 - a ] py r im i d i n - 6 - y l } b e n z am i d e (CAS No. 1020979-80-9) represents a promising lead compound for the development of new therapeutic agents targeting cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound is likely to play an important role in advancing our understanding and treatment of these diseases.